Cas no 1797370-63-8 (Acetamide, 2-(2-bromophenoxy)-N-(3-cyanotetrahydro-3-thienyl)-)

• Product Name: Acetamide, 2-(2-bromophenoxy)-N-(3-cyanotetrahydro-3-thienyl)-
• CAS No: 1797370-63-8
• MF: C₁₃H₁₃BrN₂O₂S
• MW: 341.223520994186
• CID: 6546746
• PubChem ID: 75436199
• Update Time: 2025-06-13

Acetamide, 2-(2-bromophenoxy)-N-(3-cyanotetrahydro-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(2-bromophenoxy)-N-(3-cyanotetrahydro-3-thienyl)-

• Inchi： 1S/C13H13BrN2O2S/c14-10-3-1-2-4-11(10)18-7-12(17)16-13(8-15)5-6-19-9-13/h1-4H,5-7,9H2,(H,16,17)
• InChI Key： SXHRMEBVOYTRQH-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCSC1)(=O)COC1=CC=CC=C1Br

Additional information on Acetamide, 2-(2-bromophenoxy)-N-(3-cyanotetrahydro-3-thienyl)-

Acetamide, 2-(2-bromophenoxy)-N-(3-cyanotetrahydro-3-thienyl)-: A Comprehensive Overview in Modern Chemical Biology

Acetamide, 2-(2-bromophenoxy)-N-(3-cyanotetrahydro-3-thienyl)-, with the CAS number 1797370-63-8, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The unique combination of functional groups, including a bromophenoxyl moiety and a cyanotetrahydrothiophenyl substituent, positions this compound as a versatile scaffold for developing novel bioactive molecules.

The< strong>bromophenoxyl group in this compound is particularly noteworthy, as it serves as a valuable handle for further chemical modifications. This group is frequently employed in medicinal chemistry to introduce specific interactions with biological targets, thereby enhancing the pharmacological properties of the parent molecule. In contrast, the< strong>cyanotetrahydrothiophenyl moiety contributes to the compound's complexity and may play a crucial role in modulating its biological activity. The presence of these distinct structural features makes< strong>Acetamide, 2-(2-bromophenoxy)-N-(3-cyanotetrahydro-3-thienyl)- an attractive candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their diverse biological activities. The< strong>tetrahydrothiophene ring, a common structural motif in many bioactive molecules, is known for its ability to interact with various biological targets. The incorporation of a cyano group into this ring system further enhances its potential as a pharmacophore. This modification can influence both the electronic properties and the spatial arrangement of the molecule, which are critical factors in determining its biological efficacy.

The< strong>cyanotetrahydro-3-thienyl group not only adds to the structural complexity but also opens up possibilities for exploring different chemical reactions and transformations. These modifications can lead to the synthesis of analogues with tailored properties, enabling researchers to fine-tune the biological activity of the compound. Such flexibility is particularly valuable in drug discovery pipelines, where the optimization of lead compounds is essential for achieving desired therapeutic outcomes.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for potential bioactivity. The< strong>Acetamide, 2-(2-bromophenoxy)-N-(3-cyanotetrahydro-3-thienyl)- scaffold can be effectively utilized in virtual screening algorithms to identify novel drug candidates. By leveraging machine learning models trained on large datasets of bioactive molecules, researchers can predict the potential interactions between this compound and various biological targets. This approach not only accelerates the drug discovery process but also reduces the need for extensive experimental trials.

The< strong>bromophenoxy group also provides an opportunity for exploring different chemistries that could be useful in drug development. For instance, palladium-catalyzed cross-coupling reactions are widely used to introduce new functional groups into organic molecules. The bromine atom in this group can serve as a precursor for such transformations, allowing for the introduction of aryl or vinyl groups that may enhance the bioavailability or target specificity of the compound.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. Studies have indicated that derivatives of tetrahydrothiophene-based molecules exhibit various pharmacological effects, including anti-inflammatory and analgesic properties. The presence of both bromophenoxyl and cyanotetrahydrothiophenyl groups suggests that< strong>Acetamide, 2-(2-bromophenoxy)-N-(3-cyanotetrahydro-3-thienyl)- may exhibit similar or even enhanced biological activities. Further research is needed to fully elucidate its pharmacological profile and explore potential therapeutic applications.

The< strong>cyanogroup, while potentially offering biological advantages, also presents challenges in terms of synthetic handling and metabolic stability. However, recent advances in synthetic methodologies have made it possible to incorporate cyano groups into complex molecular frameworks more efficiently than ever before. These improvements have opened up new avenues for developing novel bioactive molecules with improved pharmacokinetic properties.

The structural complexity of< strong>Acetamide, 2-(2-bromophenoxy)-N-(3-cyanotetrahydro-3-thienyl)- also makes it an interesting candidate for studying structure-activity relationships (SAR). By systematically modifying different parts of the molecule and assessing changes in biological activity, researchers can gain valuable insights into how specific structural features contribute to overall pharmacological effects. This information can then be used to guide the design of more effective drug candidates.

In conclusion,< strong>Acetamide, 2-(2-bromophenoxy)-N-(3-cyanotetrahydro-3-thienyl)-, with CAS number 1797370-63-8, represents a promising scaffold for developing novel bioactive molecules. Its unique structural features, including the bromophenoxyl and cyanotetrahydrothiophenyl groups, offer numerous opportunities for chemical modifications and biological exploration. As research in chemical biology continues to advance, compounds like this are likely to play an increasingly important role in drug discovery and development.